Cas no 2225169-44-6 (3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid)

• Product Name: 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid
• CAS No: 2225169-44-6
• MF: C₁₃H₁₉BO₂
• MW: 218.10
• CID: 5144394
• PubChem ID: 133555315
• Update Time: 2025-10-28

3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid
• 2225169-44-6
• (3-Cyclopropyl-5-isobutylphenyl)boronic acid

• Inchi： 1S/C13H19BO2/c1-9(2)5-10-6-12(11-3-4-11)8-13(7-10)14(15)16/h6-9,11,15-16H,3-5H2,1-2H3
• InChI Key： APXVSYMCUCTCBP-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(CC(C)C)=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 218.1478100g/mol
• Monoisotopic Mass: 218.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid

Introduction to 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic Acid (CAS No: 2225169-44-6)

3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2225169-44-6, belongs to the class of boronic acids, which are well-known for their role as key intermediates in various synthetic processes, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including many pharmaceuticals and advanced materials.

The molecular structure of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid features a phenyl ring substituted with both a cyclopropyl group at the 3-position and an iso-butyl group at the 5-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications. The presence of the boronic acid functional group (-B(OH)₂) at one end of the molecule allows for facile interactions with various electrophiles, enabling a wide range of synthetic applications.

In recent years, boronic acids have been extensively studied for their potential applications in drug discovery and development. The ability of boronic acids to participate in reversible coordination with metals and other organic molecules has opened up new avenues for designing novel therapeutic agents. For instance, 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid has been explored as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. Its unique steric and electronic environment makes it particularly useful in designing molecules that can selectively interact with biological targets, thereby enhancing drug efficacy and reducing side effects.

One of the most notable applications of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid is in the field of materials science, particularly in the development of organic electronic devices. Boronic acids have been shown to exhibit excellent properties as components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials. The ability of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid to form stable complexes with metals and other organic molecules makes it an ideal candidate for use in these applications. Recent research has demonstrated its effectiveness in improving the performance of OLEDs by enhancing charge transport properties and thermal stability.

The synthesis of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid is another area of active interest. While traditional synthetic routes have been well-documented, researchers are continually seeking more efficient and sustainable methods. Advances in catalytic systems and green chemistry principles have led to the development of novel synthetic pathways that minimize waste and improve yields. For example, recent studies have explored the use of transition metal-catalyzed reactions to streamline the synthesis of this compound, making it more accessible for industrial applications.

In addition to its synthetic utility, 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid has also been investigated for its potential biological activities. Boronic acids are known to exhibit a wide range of biological effects, including anti-inflammatory, anti-viral, and anti-cancer properties. While further research is needed to fully elucidate the pharmacological profile of this specific compound, preliminary studies suggest that it may have promising applications in therapeutic contexts. The unique structural features of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid could potentially allow it to interact with biological targets in novel ways, offering new opportunities for drug development.

The role of computational chemistry in understanding the behavior of 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid cannot be overstated. Advanced computational methods, such as density functional theory (DFT) calculations and molecular dynamics simulations, have provided valuable insights into its structure-property relationships. These computational studies have helped researchers predict how this compound might behave under different conditions, aiding in the design of experiments and the optimization of synthetic routes. Additionally, computational modeling has been instrumental in understanding its interactions with biological targets, providing a foundation for rational drug design.

The future prospects for 3-(Cyclopropyl)-5-(iso-butyl)phenylboronic acid are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of its properties continues to grow, so too will its importance in pharmaceuticals and materials science. The development of innovative synthetic methods and computational tools will further enhance its utility, ensuring that this compound remains at the forefront of scientific inquiry.